2-((4-((4-Bromophenyl)sulfonyl)-2-(thiophen-2-yl)oxazol-5-yl)thio)-1-(4-chlorophenyl)ethanone

• IUPAC Name: 2-[[4-(4-bromophenyl)sulfonyl-2-thiophen-2-yl-1,3-oxazol-5-yl]sulfanyl]-1-(4-chlorophenyl)ethanone
• InChI: InChI=1S/C21H13BrClNO4S3/c22-14-5-9-16(10-6-14)31(26,27)20-21(28-19(24-20)18-2-1-11-29-18)30-12-17(25)13-3-7-15(23)8-4-13/h1-11H,12H2
• InChI Key: ADZDWKKQBGLVGW-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=NC(=C(O2)SCC(=O)C3=CC=C(C=C3)Cl)S(=O)(=O)C4=CC=C(C=C4)Br
• Molecular Formula: C21H13BrClNO4S3
• Molecular Weight: 554.9 g/mol
• CAS No.: 850928-42-6

Description

2-((4-((4-Bromophenyl)sulfonyl)-2-(thiophen-2-yl)oxazol-5-yl)thio)-1-(4-chlorophenyl)ethanone is a useful research compound. Its molecular formula is C21H13BrClNO4S3 and its molecular weight is 554.87. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactivity

The compound has been synthesized and its reactivity studied, providing insights into the functionalization of 2-acyl-benzo[b]thiophene derivatives. This synthesis involves oxidative systems and nucleophilic additions, leading to various substituted derivatives (Pouzet, Erdelmeier, Dansette, & Mansuy, 1998).

Structural Analysis

X-ray analysis has been used to determine the crystalline structure of related compounds. This analytical technique helps in understanding the molecular configuration, bond distances, and angles, which are crucial for predicting the reactivity and potential applications of such compounds (Zy Zhang, Hs Dong, & Y. Zhu, 1996).

Potential Anti-Inflammatory Applications

Some derivatives of this compound have shown potential anti-inflammatory activity. This suggests a possible application in the development of new anti-inflammatory agents, expanding the therapeutic potential of such compounds (Karande & Rathi, 2017).

Antituberculosis and Cytotoxicity Studies

Derivatives have been evaluated for their antituberculosis activity and cytotoxic effects. Such studies are essential for developing new therapeutic agents, especially in the field of infectious diseases (Chitra et al., 2011).

Anticancer Evaluation

A series of derivatives have been synthesized and their anticancer activities evaluated. The study of these compounds against various cancer cell lines could lead to the development of novel anticancer agents (Zyabrev, Demydchuk, Zhirnov, & Brovarets, 2022).

Medicinal Chemistry Studies

In-depth studies in medicinal chemistry involving this compound and its derivatives have been conducted. These studies include structural characterization and exploration of therapeutic potential, underlining the importance of such compounds in drug discovery (Shahana & Yardily, 2020).